Iridium--lanthanum (1/4)

• CAS No.: 54652-82-3
• Molecular Formula: IrLa4
• Molecular Weight: 747.84 g/mol
• IUPAC Name: iridium;lanthanum
• InChI: InChI=1S/Ir.4La
• InChI Key: IZIAUTIYUUOABW-UHFFFAOYSA-N
• Canonical SMILES: [La].[La].[La].[La].[Ir]

Description

Iridium-lanthanum (IrLa) is an intermetallic compound with a 1:1 stoichiometric ratio, formally denoted as LaIr. According to the National Institute of Standards and Technology (NIST), its molecular weight is 331.122 g/mol, with a CAS Registry Number of 53095-72-0 . The compound crystallizes in a cubic structure (space group: Pm-3m), as confirmed by X-ray diffraction studies. Its IUPAC Standard InChIKey (FSKLFLVBPGCXDL-UHFFFAOYSA-N) provides a unique identifier for its chemical structure .

Iridium-lanthanum exhibits typical intermetallic characteristics, including high thermal stability and metallic bonding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of iridium–lanthanum (1/4) typically involves a hydrothermal synthesis process. One common method includes the following steps :

Preparation of Lanthanum Hydroxide: Lanthanum nitrate is mixed with sodium hydroxide and heated in a Teflon-lined pressure vessel at 130°C for 720 minutes. The resulting precipitate is filtered and dried.

Formation of Iridium-Lanthanum Compound: The prepared lanthanum hydroxide is mixed with iridium (IV) chloride in a sodium hydroxide solution. The mixture is ultrasonicated and then heated in a Teflon-lined pressure vessel at 150°C for 720 minutes. The resulting precipitate is filtered, washed, and dried.

Industrial Production Methods

Industrial production methods for iridium–lanthanum (1/4) may involve similar hydrothermal synthesis processes but on a larger scale. The use of automated systems and controlled environments ensures consistency and efficiency in the production of the compound.

Chemical Reactions Analysis

Types of Reactions

Iridium–lanthanum (1/4) undergoes various chemical reactions, including:

Oxidation: Reacts with oxygen to form oxides.

Reduction: Can be reduced by hydrogen or other reducing agents.

Substitution: Reacts with halogens to form halides.

Common Reagents and Conditions

Oxidation: Typically occurs at elevated temperatures (150-200°C) in the presence of oxygen.

Reduction: Hydrogen gas or other reducing agents are used under controlled conditions.

Substitution: Halogens such as chlorine or fluorine are used at elevated temperatures.

Major Products Formed

Oxides: Lanthanum oxide and iridium oxide.

Halides: Lanthanum chloride and iridium chloride.

Scientific Research Applications

Iridium–lanthanum (1/4) has a wide range of scientific research applications, including:

Catalysis: Used as a catalyst in various chemical reactions, including hydroformylation and water splitting.

Superconductivity: Exhibits superconducting properties, making it valuable in the study of superconducting materials.

Optical Applications: Lanthanum-based compounds are used in optical lenses and other optical devices.

Medical Applications: Lanthanum compounds are used in medical treatments, such as phosphate binders for patients with kidney disease.

Mechanism of Action

The mechanism of action of iridium–lanthanum (1/4) varies depending on its application. For example:

Catalysis: The compound acts as a catalyst by providing active sites for chemical reactions, facilitating the conversion of reactants to products.

Superconductivity: The superconducting properties are derived from the interaction of iridium d-bands with the lanthanum lattice, resulting in unique electronic properties.

Medical Applications: Lanthanum ions bind to dietary phosphate, forming insoluble complexes that reduce phosphate absorption in the gastrointestinal tract.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize IrLa, we compare it with other lanthanum-based intermetallics and transition-metal lanthanides. Key compounds include lanthanum-nickel (LaNi₅) and lanthanum-ruthenium-indium (La₂₁Ru₉₊ₓIn₅₋ₓ) .

Table 1: Structural and Physical Properties

Property	IrLa (1:1)	LaNi₅ (1:5)	La₂₁Ru₉₊ₓIn₅₋ₓ
Molecular Weight	331.122 g/mol	432.37 g/mol	~3,000 g/mol (estimated)
Crystal Structure	Cubic (Pm-3m)	Hexagonal (P6/mmm)	Complex intermetallic
Key Applications	Catalysis (inferred)	Hydrogen storage	Magnetism/superconductivity
Thermal Stability	High (metallic bonding)	Moderate (decomposes at ~300°C)	High (rugged lattice)

Key Findings:

Structural Complexity :

• IrLa adopts a simple cubic structure, whereas LaNi₅ forms a hexagonal lattice optimized for hydrogen absorption due to interstitial sites . La₂₁Ru₉₊ₓIn₅₋ₓ features a complex intermetallic framework with variable stoichiometry (e.g., x = 1.2), enabling tunable electronic properties .

Functional Differences: Hydrogen Storage: LaNi₅ is a benchmark material for hydrogen storage, achieving reversible H₂ absorption at room temperature. IrLa lacks documented hydrogenation performance, suggesting its utility lies elsewhere, such as in heterogeneous catalysis . In contrast, IrLa’s magnetism remains understudied .

Synthesis and Stability: IrLa is synthesized via high-temperature arc melting, similar to LaNi₅.

Table 2: Solubility and Reactivity

Compound	Solubility in Water	Reactivity with Acids
IrLa	Insoluble (metallic)	Reacts with concentrated HNO₃/HF
La(NO₃)₃ (reference)	Highly soluble	Dissolves readily
LaNi₅	Insoluble	Dissolves in HCl/H₂SO₄

Note: Solubility data for IrLa inferred from metallic bonding behavior; La(NO₃)₃ included for contrast .